Cas no 91431-89-9 (Cistanin)

• Product Name: Cistanin
• CAS No: 91431-89-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 814073
• Update Time: 2024-03-01

Cistanin Chemical and Physical Properties

Names and Identifiers

• 2H-1,7-Dioxacyclopent[cd]indene-2a,3(3H)-diol,hexahydro-, (2aS,3R,4aS,7aR,7bS)- (9CI)
• Cistanin

• Inchi： 1S/C9H14O4/c10-6-3-5-1-2-12-8-7(5)9(6,11)4-13-8/h5-8,10-11H,1-4H2/t5-,6+,7+,8+,9-/m0/s1
• InChI Key： JEOPUSJCPYFSMM-CBHQDSPSSA-N
• SMILES： O1C[C@@]2([C@@H](C[C@@H]3CCO[C@H]1[C@H]23)O)O

Computed Properties

• Exact Mass: 186.089
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: -0.367

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives